Cas no 1934964-75-6 (4-Methyl-1H-pyrrolo[2,3-b]pyridine-2-carbonitrile)

4-Methyl-1H-pyrrolo[2,3-b]pyridine-2-carbonitrile is a heterocyclic organic compound featuring a fused pyrrolopyridine core with a methyl substituent at the 4-position and a nitrile group at the 2-position. This structure imparts versatility in pharmaceutical and agrochemical applications, serving as a key intermediate in the synthesis of biologically active molecules. Its rigid bicyclic framework enhances binding affinity in medicinal chemistry, while the nitrile group offers functionalization potential for further derivatization. The compound exhibits favorable stability and solubility properties, facilitating its use in multi-step synthetic routes. Its high purity and well-defined reactivity make it a valuable building block for research in drug discovery and material science.
4-Methyl-1H-pyrrolo[2,3-b]pyridine-2-carbonitrile structure
1934964-75-6 structure
Product Name:4-Methyl-1H-pyrrolo[2,3-b]pyridine-2-carbonitrile
CAS No:1934964-75-6
MF:C9H7N3
MW:157.171981096268
CID:4728153
Update Time:2025-06-13

4-Methyl-1H-pyrrolo[2,3-b]pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Methyl-1H-pyrrolo[2,3-b]pyridine-2-carbonitrile
    • FCH2496342
    • AX8260236
    • Inchi: 1S/C9H7N3/c1-6-2-3-11-9-8(6)4-7(5-10)12-9/h2-4H,1H3,(H,11,12)
    • InChI Key: DJEBOQLJCYQXBF-UHFFFAOYSA-N
    • SMILES: N1C(C#N)=CC2=C(C)C=CN=C12

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 217
  • Topological Polar Surface Area: 52.5

4-Methyl-1H-pyrrolo[2,3-b]pyridine-2-carbonitrile Pricemore >>

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Additional information on 4-Methyl-1H-pyrrolo[2,3-b]pyridine-2-carbonitrile

Recent Advances in the Study of 4-Methyl-1H-pyrrolo[2,3-b]pyridine-2-carbonitrile (CAS: 1934964-75-6)

4-Methyl-1H-pyrrolo[2,3-b]pyridine-2-carbonitrile (CAS: 1934964-75-6) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate in the synthesis of biologically active molecules. Recent studies have explored its applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting various diseases, including cancer and inflammatory disorders.

One of the most notable advancements in the research of this compound is its role as a building block for the synthesis of novel kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often implicated in diseases such as cancer. Researchers have successfully utilized 4-Methyl-1H-pyrrolo[2,3-b]pyridine-2-carbonitrile to develop potent and selective inhibitors targeting specific kinases, such as JAK2 and EGFR, which are known to play pivotal roles in oncogenesis and inflammation.

In a recent study published in the Journal of Medicinal Chemistry, a team of researchers demonstrated the efficacy of derivatives of 4-Methyl-1H-pyrrolo[2,3-b]pyridine-2-carbonitrile in inhibiting the proliferation of cancer cell lines. The study highlighted the compound's ability to modulate key signaling pathways, leading to apoptosis and cell cycle arrest in malignant cells. These findings underscore the potential of this compound as a promising scaffold for the development of next-generation anticancer therapies.

Another area of research has focused on the compound's pharmacokinetic properties. Studies have shown that 4-Methyl-1H-pyrrolo[2,3-b]pyridine-2-carbonitrile exhibits favorable bioavailability and metabolic stability, making it an attractive candidate for further drug development. Advanced computational modeling and in vitro assays have been employed to optimize its structure-activity relationships, enhancing its therapeutic potential while minimizing off-target effects.

Furthermore, recent patent filings have revealed innovative synthetic routes for the production of 4-Methyl-1H-pyrrolo[2,3-b]pyridine-2-carbonitrile, emphasizing its scalability and cost-effectiveness. These advancements are expected to facilitate its broader application in pharmaceutical research and development.

In conclusion, the ongoing research on 4-Methyl-1H-pyrrolo[2,3-b]pyridine-2-carbonitrile (CAS: 1934964-75-6) highlights its versatility and potential as a cornerstone in medicinal chemistry. Its applications in kinase inhibition, anticancer therapy, and drug design continue to expand, driven by innovative synthetic approaches and a deeper understanding of its biological mechanisms. As the field progresses, this compound is poised to play a pivotal role in the discovery of novel therapeutic agents.

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